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Compound of Interest

Compound Name: Trinitroacetonitrile

Cat. No.: B13761577 Get Quote

Technical Support Center: Trinitroacetonitrile
(TNA)
Disclaimer: Trinitroacetonitrile (TNA) is a highly energetic and dangerously unstable

compound. Information regarding its specific stability parameters is not widely available in open

literature. This guide has been compiled from available data on related polynitro compounds

and general principles of handling energetic materials. All work with TNA should be conducted

only by experienced professionals in a controlled laboratory environment with appropriate

safety measures in place.

Frequently Asked Questions (FAQs)
Q1: What is Trinitroacetonitrile (TNA) and why is it considered a high-hazard material?

A1: Trinitroacetonitrile, with the chemical formula C(NO₂)₃CN, is a small organic molecule

containing three nitro groups and a nitrile group. The high nitrogen and oxygen content,

coupled with the inherent instability of multiple nitro groups attached to a single carbon atom,

makes it a highly energetic material with a high potential for explosive decomposition.

Q2: I am observing discoloration (e.g., yellowing or browning) of my TNA sample. What should

I do?
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A2: Discoloration is a potential indicator of decomposition. Cease all work with the sample

immediately. Do not attempt to move or handle the container if you suspect significant

decomposition. Consult your institution's safety protocols for energetic materials.

Decomposition can be accelerated by elevated temperatures, exposure to light, or contact with

incompatible materials.

Q3: Can I store Trinitroacetonitrile in a standard laboratory refrigerator?

A3: It is critical to store TNA in a dedicated, explosion-proof refrigerator or a specially designed

cold storage magazine for explosives. Storage areas should be kept cool, dark, and well-

ventilated. Avoid any sources of ignition, static electricity, friction, or impact in the vicinity of the

storage location.

Q4: What are the primary hazards I should be aware of when working with TNA?

A4: The primary hazards associated with Trinitroacetonitrile are:

Thermal Sensitivity: Prone to decomposition at elevated temperatures.

Shock and Friction Sensitivity: Highly sensitive to physical impact, shock, and friction.

Explosive Decomposition: Can decompose violently, producing a large volume of gas and a

shockwave.
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Issue Possible Cause(s) Recommended Action(s)

Unexpected Exotherm During

Reaction

- Reaction temperature is too

high.- Incompatible solvent or

reagent.- Localized heating

("hot spots").

- Immediately apply cooling to

the reaction vessel.- If the

exotherm is uncontrollable,

follow emergency procedures

for runaway reactions.- For

future experiments, ensure

slow and controlled addition of

reagents and maintain a strict

temperature protocol.

Difficulty in Isolating Pure TNA

- Decomposition during

purification.- Co-crystallization

with impurities.

- Utilize low-temperature

purification techniques.- Avoid

purification methods that

involve high temperatures or

mechanical stress (e.g.,

grinding).- Consider in-situ use

of TNA if isolation proves to be

consistently hazardous.

Visible Gas Evolution from

Sample

- Decomposition of the

material.

- IMMEDIATE DANGER.

Evacuate the area and alert

safety personnel. Do not

approach the sample. The

gases produced may be toxic

and the risk of explosion is

high.

Stability Data
Note: Specific experimental data for Trinitroacetonitrile is limited. The following table provides

estimated values based on the properties of related polynitro compounds. These values should

be considered indicative and not absolute.
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Parameter Value (Estimated)
Method of

Determination
Notes

Decomposition

Temperature
< 100 °C

Differential Scanning

Calorimetry (DSC)

Likely to undergo

rapid, exothermic

decomposition.

Heat of

Decomposition
> 1000 J/g

Differential Scanning

Calorimetry (DSC)

High energy release

upon decomposition.

Impact Sensitivity Highly Sensitive
Drop Weight Impact

Test

Expected to be more

sensitive than TNT.

Friction Sensitivity Highly Sensitive
BAM Friction

Apparatus

Prone to initiation by

friction.

Incompatible Materials
Avoid contact with the following materials, as they can catalyze decomposition or lead to violent

reactions:

Strong bases (e.g., hydroxides, alkoxides)

Strong acids

Reducing agents

Metals, especially reactive metals and their salts

Amines

Experimental Protocols
Thermal Stability Analysis (Differential Scanning Calorimetry - DSC)

Sample Preparation: A very small sample (typically less than 1 mg) of TNA is carefully

weighed into a high-pressure stainless steel crucible.
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Instrumentation: A calibrated DSC instrument capable of handling energetic materials is

used.

Experimental Conditions: The sample is heated at a slow, controlled rate (e.g., 2-5 °C/min)

under an inert atmosphere (e.g., nitrogen).

Data Analysis: The onset temperature of the major exothermic event is determined as the

decomposition temperature. The area under the exothermic peak is integrated to calculate

the heat of decomposition.

Impact Sensitivity Testing (Drop Weight Method)

Sample Preparation: A small, precisely measured amount of TNA (typically 10-50 mg) is

placed on a standardized anvil.

Instrumentation: A certified drop weight impact tester is used.

Procedure: A standard weight is dropped from varying heights onto the sample.

Data Analysis: The height at which there is a 50% probability of initiation (an audible report,

flash, or smoke) is determined statistically (H₅₀ value). A lower H₅₀ value indicates higher

sensitivity.
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Synthesis & Purification

Characterization

Synthesis of TNA

Low-Temperature Purification

Spectroscopic Analysis
(NMR, IR)

Purity Assessment
(e.g., HPLC)

Thermal Analysis
(DSC, TGA) Impact Sensitivity Test Friction Sensitivity Test
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Caption: A generalized experimental workflow for the synthesis and stability assessment of

Trinitroacetonitrile.
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Observe Instability Issue
(e.g., discoloration, gas evolution)

Isolate the Area.
Cease all work.

Assess Immediate Hazard

High Hazard:
Evacuate & Alert Safety Personnel

Yes

Low Hazard:
Monitor from a safe distance.

Consult with supervisor.

No

Follow institutional protocols for
disposal of unstable energetic materials.

Click to download full resolution via product page

Caption: A logical decision-making flow for troubleshooting stability issues with

Trinitroacetonitrile.

To cite this document: BenchChem. [stability issues of Trinitroacetonitrile under different
conditions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13761577#stability-issues-of-trinitroacetonitrile-
under-different-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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